8-fluoro-5-(2-fluorobenzyl)-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 8-fluoro-5-[(2-fluorophenyl)methyl]-3-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H19F2N3O2/c1-32-19-7-4-5-16(11-19)13-29-15-28-23-20-12-18(26)9-10-22(20)30(24(23)25(29)31)14-17-6-2-3-8-21(17)27/h2-12,15H,13-14H2,1H3
• InChI Key: YKXKXIZDBYARCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC5=CC=CC=C5F
• Molecular Formula: C25H19F2N3O2
• Molecular Weight: 431.4 g/mol

Description

8-fluoro-5-(2-fluorobenzyl)-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C25H19F2N3O2 and its molecular weight is 431.443. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-5-(2-fluorobenzyl)-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-5-(2-fluorobenzyl)-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Hepatitis B Inhibitor

A significant application of a closely related compound to "8-fluoro-5-(2-fluorobenzyl)-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one" involves its synthesis and evaluation as a novel inhibitor against Hepatitis B virus (HBV). The synthesis method of this biologically active molecule was developed, and its structure was analyzed both theoretically and experimentally. It demonstrated in vitro nanomolar inhibitory activity against HBV, marking a potential advancement in hepatitis B treatment options (Ivashchenko et al., 2019).

Anti-inflammatory and Analgesic Agents

The research also extends to the synthesis and evaluation of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives. These compounds, with o- and p-fluoro substituents, showed potential inhibitory effects on LPS-induced NO secretion, suggesting their use as anti-inflammatory and analgesic agents. Their solubility improvements and significant anti-inflammatory activity demonstrate their potential in medical treatments (Sun et al., 2019).

Anti-Lung Cancer Activity

Another notable application includes the study of novel fluoro substituted Benzo[b]pyran compounds, which showed significant anti-lung cancer activity. This research highlights the potential of fluorine-substituted compounds in the development of cancer treatments, specifically targeting lung cancer cells with efficacy at lower concentrations compared to traditional drugs (Hammam et al., 2005).